Cas no 2877668-85-2 (4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine)
4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(3-Chloro-2-pyridinyl)-1-piperazinyl]-6-(1-pyrrolidinyl)pyrimidine
- 4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
- F6790-2612
- AKOS040874074
- 2877668-85-2
- 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
-
- Inchi: 1S/C17H21ClN6/c18-14-4-3-5-19-17(14)24-10-8-23(9-11-24)16-12-15(20-13-21-16)22-6-1-2-7-22/h3-5,12-13H,1-2,6-11H2
- InChI Key: LFRJTMGIYBINSJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN=C1N1CCN(C2=CC(=NC=N2)N2CCCC2)CC1
Computed Properties
- Exact Mass: 344.1516224g/mol
- Monoisotopic Mass: 344.1516224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 570.6±50.0 °C(Predicted)
- pka: 9.60±0.37(Predicted)
4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-2612-2μmol |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-5μmol |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-10μmol |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-20μmol |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-1mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-2mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-3mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-4mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-5mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2612-10mg |
4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine |
2877668-85-2 | 10mg |
$118.5 | 2023-09-07 |
4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine
Chemical Profile of 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877668-85-2)
4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 2877668-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and therapeutic potential. The presence of multiple nitrogen-containing rings, specifically the piperazine and pyrrolidine moieties, enhances its pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.
The structural composition of 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine is characterized by its dual connectivity of nitrogen-rich functional groups. The 3-chloropyridine substituent at the 4-position of the piperazine ring introduces a chloro group, which can serve as a key interaction point for binding to biological targets. This modification is particularly interesting because chloropyridine derivatives have been extensively studied for their role in modulating various enzymatic and receptor systems. The pyrrolidin-1-yl group at the 6-position of the pyrimidine ring further diversifies the molecular architecture, contributing to the compound's unique pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine has emerged as a compound of interest due to its potential applications in treating various diseases. Its dual piperazine and pyrrolidine moieties suggest that it may interact with multiple biological targets, which could be advantageous in developing combination therapies or drugs with broader therapeutic spectra.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, pyrimidine derivatives have been extensively explored for their antiviral, anticancer, and anti-inflammatory properties. The 3-chloropyridine moiety is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This feature makes 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine a valuable scaffold for designing new drugs that can modulate these pathways more effectively.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. These studies have hinted at its potential as an inhibitor of enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. The ability to modulate these pathways could lead to the development of novel therapeutics that address unmet medical needs.
The synthesis of 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-chloropyridine group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the pyrrolidin-1-yl moiety requires strategic functional group transformations that maintain the integrity of the core pyrimidine structure. These synthetic challenges highlight the importance of advanced synthetic methodologies in pharmaceutical research.
From a pharmacological perspective, one of the key advantages of this compound is its potential for oral bioavailability. The presence of hydrogen bond donors and acceptors in its structure suggests that it may exhibit good solubility and permeability across biological membranes. This property is crucial for developing drugs that can be administered orally, as it ensures efficient absorption and distribution throughout the body.
Furthermore, the dual nature of this compound—comprising both piperazine and pyrrolidine moieties—provides a rich scaffold for further derivatization. Researchers can modify various functional groups while retaining the core structure, allowing for fine-tuning of pharmacological properties such as potency, selectivity, and metabolic stability. This flexibility makes 4-[4-(3-Chloropyridin-2-yli)piperazinanilide]-6-pyrrolidino-pyrimidinone (CAS No 2877668 85 2) an attractive candidate for drug development pipelines.
In conclusion,4-[4-(3-Chloropyridine)-N,N-dimethyl-N'-[6-pyrimidinyloxy]benzamide (CAS No 2877668 85 2) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and promising biological activity. Its unique combination of functional groups positions it as a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it will undoubtedly play an important role in shaping future treatments across multiple medical disciplines.
2877668-85-2 (4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)